Cas no 1260670-31-2 ([trans-4-amino-1-benzyl-3-piperidyl]methanol)

• Product Name: [trans-4-amino-1-benzyl-3-piperidyl]methanol
• CAS No: 1260670-31-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD03839871
• CID: 4789288
• Update Time: 2026-02-27

[trans-4-amino-1-benzyl-3-piperidyl]methanol Chemical and Physical Properties

Names and Identifiers

• trans-4-Amino-1-benzyl-3-hydroxymethyl piperidine
• (trans-4-amino-1-benzylpiperidin-3-yl)methanol
• ((3S,4S)-4-Amino-1-benzylpiperidin-3-yl)methanol
• [(3S,4S)-4-Amino-1-benzylpiperidin-3-yl]methanol
• AB0075396
• (3S,4S)-4-Amino-1-benzyl-3-(hydroxymethyl)piperidine
• [trans-4-amino-1-benzyl-3-piperidyl]methanol

• MDL： MFCD03839871
• Inchi： 1S/C13H20N2O/c14-13-6-7-15(9-12(13)10-16)8-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10,14H2/t12-,13+/m1/s1
• InChI Key： CZCYWYTZXZUBOO-OLZOCXBDSA-N
• SMILES： OC[C@H]1CN(CC2C=CC=CC=2)CC[C@@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.1
• Topological Polar Surface Area: 49.5

Additional information on [trans-4-amino-1-benzyl-3-piperidyl]methanol

Comprehensive Overview of [trans-4-amino-1-benzyl-3-piperidyl]methanol (CAS No. 1260670-31-2)

[trans-4-amino-1-benzyl-3-piperidyl]methanol (CAS No. 1260670-31-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its piperidine backbone and benzyl substitution, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other neurologically active compounds.

The growing demand for innovative drug candidates has propelled the study of [trans-4-amino-1-benzyl-3-piperidyl]methanol. Its chiral center and functional groups make it a versatile building block for designing small-molecule therapeutics. In recent years, the compound has been explored for its role in modulating neurotransmitter receptors, a hot topic in Alzheimer's disease and Parkinson's disease research. These areas align with current biomedical trends, where precision medicine and targeted therapies dominate scientific discourse.

From a synthetic chemistry perspective, CAS No. 1260670-31-2 exemplifies the importance of stereoselective synthesis. The trans-configuration of its amino and benzyl groups is crucial for its biological activity, a detail often highlighted in medicinal chemistry literature. Laboratories focusing on asymmetric catalysis frequently reference this compound when discussing enantiomeric purity—a key concern in FDA-approved drug manufacturing.

The compound's methanol derivative moiety also opens doors for prodrug development, a strategy gaining traction in drug delivery optimization. This aligns with frequent search queries like "how to improve drug bioavailability" and "advanced drug formulation techniques." Such applications position [trans-4-amino-1-benzyl-3-piperidyl]methanol as a subject of interest in pharmacokinetic studies.

Analytical chemists emphasize the compound's characterization using HPLC-MS and NMR spectroscopy, techniques commonly searched by quality control professionals. The 1260670-31-2 identifier frequently appears in patent databases, particularly in filings related to GPCR-targeting drugs—a trending area in biotech investments. This connection to high-value therapeutic targets enhances its commercial relevance.

In green chemistry circles, researchers discuss sustainable approaches to synthesizing [trans-4-amino-1-benzyl-3-piperidyl]methanol, addressing popular concerns about environmentally friendly synthesis. The compound's hydrogen bonding capacity makes it a case study in molecular interaction modeling, a technique vital for computational drug design—another frequently searched topic in cheminformatics.

The pharmaceutical industry's shift toward fragment-based drug discovery has increased scrutiny of compounds like CAS No. 1260670-31-2. Its low molecular weight and high ligand efficiency make it valuable for hit-to-lead optimization programs. These aspects resonate with search trends around accelerated drug discovery methods and AI-assisted molecular design.

Quality assurance protocols for [trans-4-amino-1-benzyl-3-piperidyl]methanol often reference ICH guidelines, connecting it to industry-standard GMP compliance discussions. The compound's stability under various pH conditions is frequently studied, addressing common formulation challenges searched by pharmaceutical scientists.

Recent publications highlight the compound's potential in allosteric modulator development, particularly for ion channel targets. This positions 1260670-31-2 within cutting-edge electrophysiology research, a field experiencing growth due to increased interest in neurological disorders.

The benzyl-protected amine in its structure makes [trans-4-amino-1-benzyl-3-piperidyl]methanol a subject in protective group chemistry tutorials—content highly sought after by organic chemistry students. Its crystalline properties also feature in polymorphism studies, crucial for solid-state pharmaceutical development.

As regulatory agencies emphasize impurity profiling, analytical methods for CAS No. 1260670-31-2 are being refined. This responds to industry needs for high-purity intermediates, a common requirement in contract manufacturing agreements. The compound's chromatographic behavior is frequently optimized to meet pharmacopeial standards.

In conclusion, [trans-4-amino-1-benzyl-3-piperidyl]methanol represents a multifaceted research tool bridging medicinal chemistry, process development, and drug formulation science. Its continued study addresses numerous industry challenges while aligning with emerging therapeutic paradigms—making it a compound of enduring scientific and commercial importance.